Cas no 21900-34-5 (3-Bromo-4-chlorobenzoyl chloride)

• Product Name: 3-Bromo-4-chlorobenzoyl chloride
• CAS No: 21900-34-5
• MF: C₇H₃BrCl₂O
• MW: 253.908119440079
• MDL: MFCD09745862
• CID: 1068250
• PubChem ID: 20229730
• Update Time: 2025-09-23

3-Bromo-4-chlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chlorobenzoyl chloride
• 1-bromo-2-chloro-5-(trifluoromethyl)benzene
• 2-bromo-4-trifluoromethylchlorobenzene
• 3-Brom-4-chlor-benzoesaeurechlorid
• 3-Brom-4-chlor-benzoylchlorid
• 3-bromo-4-chlorobenzotrifluoride
• 3-bromo-4-chloro-benzoyl chloride
• 3-bromo-4-chloro-trifluoromethylbenzene
• Benzene,2-bromo-1-chloro-4-(trifluoromethyl)
• DTXSID801301994
• 3-Bromo-4-chlorobenzoylchloride
• AKOS026670737
• MFCD09745862
• WAA90034
• FS-6171
• DB-339196
• SCHEMBL2964948
• 21900-34-5
• 4-chloro-3-bromo-benzoyl chloride
• CHOSHMAFWKKQQF-UHFFFAOYSA-N

• MDL： MFCD09745862
• Inchi： 1S/C7H3BrCl2O/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3H
• InChI Key： CHOSHMAFWKKQQF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)Cl)=C1)Cl

Computed Properties

• Exact Mass: 251.87400
• Monoisotopic Mass: 251.87443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.48150